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Compound of Interest

Compound Name: Miglitol-d4

Cat. No.: B10820660 Get Quote

This in-depth technical guide provides a comprehensive overview of the data and

methodologies associated with the Certificate of Analysis for Miglitol-d4. It is intended for

researchers, scientists, and drug development professionals who utilize this isotopically labeled

compound as an internal standard for the quantification of Miglitol.

Data Presentation: Summary of a Typical Certificate
of Analysis
The following table summarizes the key quantitative data typically found on a Certificate of

Analysis for Miglitol-d4. This information is crucial for ensuring the quality and reliability of

experimental results.
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Parameter Specification Method

Chemical Formula C₈H₁₃D₄NO₅ ---

Molecular Weight 211.3 g/mol Mass Spectrometry

Chemical Purity ≥98% (Miglitol) HPLC

Deuterium Incorporation
≥99% deuterated forms (d₁-

d₄); ≤1% d₀
Mass Spectrometry

Appearance A solid Visual Inspection

Solubility Soluble in DMSO and Water Solvent Test

Storage -20°C ---

Stability ≥4 years Stability Studies

Experimental Protocols
Detailed methodologies are essential for the accurate application and validation of Miglitol-d4
in research. Below are protocols for key experiments cited in the analysis of Miglitol.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Purity Determination
This method is used to determine the chemical purity of Miglitol and to separate it from any

related substances or degradation products.[1][2]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

Column: Prevail Carbohydrate ES column (250 x 4.6 mm, 5 µm particle size).[1]

Mobile Phase A: 10 mM dipotassium hydrogen orthophosphate, pH adjusted to 8.0 with

phosphoric acid.[1]
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Mobile Phase B: Acetonitrile.[1]

Gradient: A gradient elution is employed.

Flow Rate: 1.0 mL/min.[1]

Column Temperature: 35°C.[1]

Detection Wavelength: 210 nm.[1]

Injection Volume: 20 µL.[1]

Sample Preparation:

Prepare a stock solution of Miglitol at a concentration of 10,000 µg/mL in a diluent of

acetonitrile and water (50:50, v/v).[1]

For the analysis of related substances, prepare a system suitability solution containing

0.15% (w/w) of each known impurity with respect to the target analyte concentration of

Miglitol.[1]

Mass Spectrometry for Isotopic Enrichment and
Molecular Weight Verification
Mass spectrometry is used to confirm the molecular weight of Miglitol-d4 and to determine the

extent of deuterium incorporation.

Instrumentation:

A mass spectrometer, which can be coupled with a Gas Chromatograph (GC) or Liquid

Chromatograph (LC).[3]

Methodology:

A solution of Miglitol-d4 is introduced into the mass spectrometer.

The sample is ionized, and the resulting ions are separated based on their mass-to-charge

ratio.
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The mass spectrum will show a peak corresponding to the molecular weight of Miglitol-d4
(211.3 g/mol ).

The isotopic distribution is analyzed to confirm that the deuterium incorporation is ≥99% for

deuterated forms (d₁-d₄) and ≤1% for the unlabeled form (d₀).[4]

Mandatory Visualizations
The following diagrams illustrate the mechanism of action and cellular signaling pathways

associated with Miglitol.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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